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Benzoxazolium, 3-(2-methoxyethyl)-2-[2-[[3-(2-methoxyethyl)-5-phenyl-2(3H)-benzoxazolylidene]methyl]-1-butenyl]-5-phenyl-, iodide Benzoxazolium, 3-(2-methoxyethyl)-2-[2-[[3-(2-methoxyethyl)-5-phenyl-2(3H)-benzoxazolylidene]methyl]-1-butenyl]-5-phenyl-, iodide
Brand Name: Vulcanchem
CAS No.: 13416-17-6
VCID: VC20966786
InChI: InChI=1S/C37H37N2O4.HI/c1-4-27(23-36-38(19-21-40-2)32-25-30(15-17-34(32)42-36)28-11-7-5-8-12-28)24-37-39(20-22-41-3)33-26-31(16-18-35(33)43-37)29-13-9-6-10-14-29;/h5-18,23-26H,4,19-22H2,1-3H3;1H/q+1;/p-1
SMILES: CCC(=CC1=[N+](C2=C(O1)C=CC(=C2)C3=CC=CC=C3)CCOC)C=C4N(C5=C(O4)C=CC(=C5)C6=CC=CC=C6)CCOC.[I-]
Molecular Formula: C37H37IN2O4
Molecular Weight: 700.6 g/mol

Benzoxazolium, 3-(2-methoxyethyl)-2-[2-[[3-(2-methoxyethyl)-5-phenyl-2(3H)-benzoxazolylidene]methyl]-1-butenyl]-5-phenyl-, iodide

CAS No.: 13416-17-6

Cat. No.: VC20966786

Molecular Formula: C37H37IN2O4

Molecular Weight: 700.6 g/mol

* For research use only. Not for human or veterinary use.

Benzoxazolium, 3-(2-methoxyethyl)-2-[2-[[3-(2-methoxyethyl)-5-phenyl-2(3H)-benzoxazolylidene]methyl]-1-butenyl]-5-phenyl-, iodide - 13416-17-6

Specification

CAS No. 13416-17-6
Molecular Formula C37H37IN2O4
Molecular Weight 700.6 g/mol
IUPAC Name 3-(2-methoxyethyl)-2-[2-[[3-(2-methoxyethyl)-5-phenyl-1,3-benzoxazol-3-ium-2-yl]methylidene]butylidene]-5-phenyl-1,3-benzoxazole;iodide
Standard InChI InChI=1S/C37H37N2O4.HI/c1-4-27(23-36-38(19-21-40-2)32-25-30(15-17-34(32)42-36)28-11-7-5-8-12-28)24-37-39(20-22-41-3)33-26-31(16-18-35(33)43-37)29-13-9-6-10-14-29;/h5-18,23-26H,4,19-22H2,1-3H3;1H/q+1;/p-1
Standard InChI Key ZJLZKBRBTKTKHW-UHFFFAOYSA-M
Isomeric SMILES CC/C(=C\C1=[N+](C2=C(O1)C=CC(=C2)C3=CC=CC=C3)CCOC)/C=C\4/N(C5=C(O4)C=CC(=C5)C6=CC=CC=C6)CCOC.[I-]
SMILES CCC(=CC1=[N+](C2=C(O1)C=CC(=C2)C3=CC=CC=C3)CCOC)C=C4N(C5=C(O4)C=CC(=C5)C6=CC=CC=C6)CCOC.[I-]
Canonical SMILES CCC(=CC1=[N+](C2=C(O1)C=CC(=C2)C3=CC=CC=C3)CCOC)C=C4N(C5=C(O4)C=CC(=C5)C6=CC=CC=C6)CCOC.[I-]

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